(2-Azidoethyl)cyclohexane
Overview
Description
(2-Azidoethyl)cyclohexane is a useful research compound. Its molecular formula is C8H15N3 and its molecular weight is 153.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Volumetric Properties of Binary Mixtures Involving Cyclohexane
A study by Durgabhavani et al. (2019) investigated the molecular interactions in liquid mixtures, focusing on cyclohexane and 2-ethoxyethanol. This research highlights the importance of understanding the interactions of cyclohexane in mixtures, which is essential in various applications, including solvent use in industries (Durgabhavani et al., 2019).
Cyclohexane in Energy-saving Processes
Zhu et al. (2021) explored the use of cyclohexane in energy-saving processes, particularly in the separation and recovery of organic materials from wastewater. This study underscores cyclohexane's role in environmental sustainability and recycling solvents (Zhu et al., 2021).
Cyclohexane Oxidation Catalysis
A study by Kumar et al. (2009) focused on the oxidation of cyclohexane using manganese oxide octahedral molecular sieves. This research is significant for industrial processes that produce cyclohexanol and cyclohexanone, key raw materials in the synthesis of various compounds (Kumar et al., 2009).
Application in Membrane Reactors
Koutsonikolas et al. (2012) described the use of microporous silica membranes in cyclohexane dehydrogenation, an important process in hydrogen production. This highlights cyclohexane's potential role as a hydrogen carrier (Koutsonikolas et al., 2012).
Cyclohexane in Pharmaceutical and Chemical Industries
Research by Villaluenga and Tabe-Mohammadi (2000) reviewed the separation of benzene and cyclohexane, a crucial process in the chemical industry. Their study emphasizes the importance of cyclohexane in industrial applications and the challenges in its separation from benzene (Villaluenga & Tabe-Mohammadi, 2000).
properties
IUPAC Name |
2-azidoethylcyclohexane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N3/c9-11-10-7-6-8-4-2-1-3-5-8/h8H,1-7H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOYPAPJJKOWVQA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CCN=[N+]=[N-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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